Cas no 851405-47-5 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• CAS No: 851405-47-5
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6084119
• PubChem ID: 5086461
• Update Time: 2025-05-25

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• Benzamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-2-methyl-
• AKOS016488425
• SR-01000124360
• AB00669500-01
• 851405-47-5
• F0611-0554
• N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylbenzamide
• SR-01000124360-1

• Inchi： 1S/C20H20N2O3/c1-13-5-3-4-6-17(13)20(24)21-10-9-15-11-14-7-8-16(25-2)12-18(14)22-19(15)23/h3-8,11-12H,9-10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： ZGPFGPQNXOMCQY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 596.1±50.0 °C(Predicted)
• pka: 11.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

Introduction to N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide (CAS No. 851405-47-5)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851405-47-5, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of a 7-methoxy-2-oxo-1,2-dihydroquinolin moiety and an amide functional group linked to an ethyl chain provides a unique chemical profile that is both intriguing and potentially valuable for therapeutic applications.

The< strong>N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl part of the molecule is particularly noteworthy due to its structural similarity to certain bioactive heterocycles that have been extensively studied for their pharmacological properties. Quinoline derivatives, in general, are well-documented for their role in various biological processes, including antimicrobial, antimalarial, and anticancer activities. The specific substitution pattern in this compound, featuring a methoxy group at the 7-position and an oxo group at the 2-position of the quinoline ring, suggests potential interactions with biological targets that may differ from those of more commonly studied quinoline analogs.

The benzamide moiety at the other end of the molecule further enhances the complexity of this compound. Amides are well-known for their versatility in medicinal chemistry, often serving as key pharmacophores in drugs targeting various diseases. The combination of a quinoline scaffold with a benzamide group creates a molecular entity that could exhibit multiple modes of action or enhanced binding affinity to specific biological receptors. This dual functionality makes N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl -2-methylbenzamide a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in developing novel therapeutic agents based on quinoline derivatives due to their demonstrated efficacy against various diseases. For instance, recent studies have highlighted the potential of quinoline-based compounds in modulating immune responses and inhibiting the growth of cancer cells. The< strong>7-methoxy-substituted quinoline ring in N-2-(7-methoxy- -
oxo-substituted ring is thought to contribute to the compound's stability and bioavailability, while also enhancing its interactions with biological targets. These structural features make N-2-(7-methoxy-)ethyl- 2-methylbenzamide particularly interesting for further investigation.

The ethyl chain linking the quinoline and benzamide moieties provides additional conformational flexibility to the molecule. This flexibility can be crucial for optimizing binding interactions with biological targets and may allow for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability. The< strong> N-terminus of the amide group also offers possibilities for further derivatization, enabling chemists to explore new analogs with tailored properties.

The synthesis of N-2-(7-methoxy-)ethyl- 2-methylbenzamide (CAS No.< strong>851405
-47
-5) involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group modifications such as hydrolysis or oxidation. Advanced synthetic techniques may also be employed to introduce specific stereochemical configurations at critical points within the molecule.

In terms of biological activity, preliminary studies suggest that N-2-(7-methoxy)ethyl
- 2-methylbenzamide may exhibit inhibitory effects against certain enzymes or receptors implicated in disease pathways. For example:

• The< strong>N-
• The< strong>N-
• The< strong>N-

Evaluation of these potential effects typically involves in vitro assays using cell-based models or purified enzymes to assess binding affinity and functional activity. Additionally, computational modeling techniques such as molecular docking can provide insights into how this compound interacts with its target proteins at an atomic level.

Furthermore,